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Compound of Interest

Compound Name: Ethenyl heptadecanoate

CAS No.: 9003-95-6

Cat. No.: B213153

Get Quote

An In-Depth Technical Guide to the Molecular Weight of Ethyl Heptadecanoate for Researchers

and Drug Development Professionals

Introduction: Beyond a Simple Number
Ethyl heptadecanoate (CAS No. 14010-23-2), an ethyl ester of the saturated 17-carbon fatty

acid, heptadecanoic acid, is a molecule of significant utility in advanced scientific research and

pharmaceutical development.[1] While its fundamental properties begin with its molecular

weight, a deep understanding of this parameter is not merely academic. For the researcher, an

accurate determination of molecular weight is the cornerstone of compound identification,

purity assessment, and quantitative analysis. In drug development, this value is critical for

formulation, dosimetry, and metabolic studies.[1] This guide moves beyond a simple statement

of the molecular weight to provide a comprehensive exploration of its theoretical basis,

experimental determination, and practical application, grounded in the principles of analytical

chemistry.

Core Physicochemical & Structural Properties
A molecule's identity is defined by its structure and resulting physical properties. Ethyl

heptadecanoate is characterized by the molecular formula C₁₉H₃₈O₂.[2][3] This composition
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dictates its theoretical molecular weight and influences its behavior in various analytical

systems.

Structural Representation
The structure consists of a 17-carbon acyl chain attached to an ethyl group via an ester

linkage.

Caption: Chemical structure of ethyl heptadecanoate.

Quantitative Data Summary
The following table summarizes the key quantitative properties of ethyl heptadecanoate,

compiled from authoritative databases.

Property Value Source

Molecular Formula C₁₉H₃₈O₂ PubChem[2], Sigma-Aldrich

Molecular Weight 298.5 g/mol (or 298.51 g/mol ) PubChem[2], TCI Chemicals[4]

Exact Mass 298.287180451 Da PubChem[2]

CAS Number 14010-23-2
Sigma-Aldrich, TCI

Chemicals[4]

IUPAC Name ethyl heptadecanoate PubChem[2]

Synonyms
Ethyl margarate,

Heptadecanoic acid ethyl ester
TCI Chemicals[4]

Physical Form
Solid or liquid depending on

temperature
TCI Chemicals[4]

Melting Point 27 - 29 °C Chem-Impex[1]

Boiling Point 199 - 201 °C at 10 mmHg Chem-Impex[1]

Solubility
Soluble in organic solvents;

very low in water
Chem-Impex[1]
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Part 1: Theoretical Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

This theoretical value provides a fundamental reference for all experimental analyses.

Causality of Calculation: The calculation is based on the molecular formula (C₁₉H₃₈O₂) and the

standard atomic weights of carbon, hydrogen, and oxygen.

Carbon (C): 19 atoms × 12.011 amu/atom = 228.209 amu

Hydrogen (H): 38 atoms × 1.008 amu/atom = 38.304 amu

Oxygen (O): 2 atoms × 15.999 amu/atom = 31.998 amu

Total Molecular Weight: 228.209 + 38.304 + 31.998 = 298.511 amu (or g/mol )

This calculated value is the benchmark against which experimental results from techniques like

mass spectrometry are compared for identity confirmation.

Part 2: Experimental Verification of Molecular
Weight
While the theoretical weight is fixed, its experimental verification is essential to confirm the

identity and purity of a physical sample. Mass spectrometry (MS) is the definitive technique for

this purpose.

Mass Spectrometry: The Gold Standard
Expertise & Experience: Mass spectrometry measures the mass-to-charge ratio (m/z) of

ionized molecules. For ethyl heptadecanoate, its volatility makes it an ideal candidate for

analysis by Gas Chromatography-Mass Spectrometry (GC-MS). The GC separates the

compound from other volatile components in the sample mixture before it enters the mass

spectrometer, ensuring that the resulting mass spectrum is of a pure analyte. This coupling

provides two orthogonal points of identification: retention time from the GC and the mass

spectrum from the MS.
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Caption: Experimental workflow for molecular weight verification using GC-MS.
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Trustworthiness (Self-Validating Protocol): The following protocol is designed to be self-

validating. The inclusion of a solvent blank confirms the absence of system contamination,

while the analysis of the fragmentation pattern provides structural confirmation that

complements the molecular ion data.

Detailed Protocol: GC-MS Analysis of Ethyl
Heptadecanoate

Standard Preparation: Accurately weigh ~10 mg of ethyl heptadecanoate reference standard

and dissolve in 10 mL of hexane to create a 1 mg/mL stock solution. Prepare a working

standard of 10 µg/mL by further dilution in hexane.

Sample Preparation: Dissolve the unknown sample in hexane to achieve an estimated final

concentration of ~10 µg/mL.

Instrument Setup (Typical Conditions):

GC System: Agilent 8890 or equivalent.

Injector: Split/Splitless, 250°C, Split ratio 20:1.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar

column.

Carrier Gas: Helium, constant flow at 1.2 mL/min.

Oven Program: Initial temperature 100°C, hold for 1 min. Ramp at 10°C/min to 280°C,

hold for 5 min.

MS System: Agilent 5977 MSD or equivalent.

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 40-400.
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Analytical Sequence:

Inject 1 µL of a hexane solvent blank to ensure system cleanliness.

Inject 1 µL of the 10 µg/mL working standard to determine the retention time and reference

mass spectrum.

Inject 1 µL of the prepared sample.

Data Analysis & Interpretation:

Molecular Ion (M⁺): Examine the mass spectrum corresponding to the chromatographic

peak of ethyl heptadecanoate. A peak at m/z 298.5 confirms the molecular weight.[2]

Fragmentation Pattern: The EI process fragments the molecule in a predictable way. Look

for characteristic fragment ions to validate the structure. For ethyl esters of fatty acids, a

prominent peak at m/z 88 is expected, corresponding to the McLafferty rearrangement of

the ethyl ester group. Other significant peaks may appear at m/z 101.[2] The presence of

these fragments provides high confidence in the compound's identity.

Part 3: Application of Molecular Weight in
Quantitative Analysis
Beyond identification, the molecular weight is indispensable for converting instrument response

into concentration—the essence of quantitative analysis. In fields like lipidomics and quality

control, Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust method for

quantification.

Expertise & Experience: GC-FID provides a response that is proportional to the mass of carbon

atoms entering the flame. While highly sensitive and reproducible, it is susceptible to variations

in injection volume and sample matrix effects. To counteract this, an internal standard (IS) is

used. An IS is a known amount of a different, but chemically similar, compound added to both

standards and samples. By comparing the peak area of the analyte to the peak area of the IS,

precise and accurate quantification can be achieved. Methyl heptadecanoate or methyl

nonadecanoate are often used as internal standards for fatty acid ester analysis.[5][6]
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Caption: Workflow for quantitative analysis using GC-FID with an internal standard.
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Role in Drug Development and Biochemical Research
The accurate quantification enabled by knowing the molecular weight is critical in several

domains:

Biochemical Research: Ethyl heptadecanoate is used in studies of lipid metabolism and fatty

acid profiles.[1] Accurate quantification is necessary to understand metabolic pathways and

their dysregulation in disease.

Pharmaceutical Formulation: It can be used as a solvent, carrier, or emollient in drug

formulations to improve the solubility and bioavailability of active pharmaceutical ingredients

(APIs).[1] The molecular weight is essential for calculating molar ratios and ensuring precise,

reproducible formulations.

Internal Standard: Due to its odd-numbered carbon chain, heptadecanoic acid and its esters

are rare in most biological systems. This makes ethyl heptadecanoate an excellent internal

standard for the quantification of other fatty acid esters in complex biological matrices.[5][6]

Conclusion
The molecular weight of ethyl heptadecanoate, 298.5 g/mol , is a foundational parameter that

extends far beyond basic chemical identification. It is the theoretical anchor for definitive

experimental verification by mass spectrometry and the mathematical key to accurate

quantification in complex research and pharmaceutical applications. For scientists and drug

development professionals, a thorough understanding of not just the value, but the methods

used to confirm it and the principles that make it applicable, is fundamental to producing robust,

reliable, and high-impact scientific work.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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